Diethyl 3,6-dihydro-2H-pyran-2,2-dicarboxylate
Cat. No. B1618725
M. Wt: 228.24 g/mol
InChI Key: CUFHEJGHQNPSLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09326973B2
Procedure details
A stirred suspension of 10% Pd—C (0.511 g, 0.480 mmol) in a solution of diethyl 2H-pyran-2,2(3H,6H)-dicarboxylate (2.74 g, 12.00 mmol) in EtOAc (50 mL) was hydrogenated under balloon pressure for 3 h. The suspension was filtered and the filtrate was evaporated to dryness to afford diethyl tetrahydro-2H-pyran-2,2-dicarboxylate as a clear oil. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 4.33-4.24 (m, 4H), 3.88-3.81 (m, 2H), 2.15-2.08 (m, 2H), 1.79-1.69 (m, 2H), 1.67-1.57 (m, 2H), 1.33-1.28 (m, 6H).
Identifiers
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REACTION_CXSMILES
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[O:1]1[CH2:6][CH:5]=[CH:4][CH2:3][C:2]1([C:12]([O:14][CH2:15][CH3:16])=[O:13])[C:7]([O:9][CH2:10][CH3:11])=[O:8]>CCOC(C)=O.[Pd]>[O:1]1[CH2:6][CH2:5][CH2:4][CH2:3][C:2]1([C:12]([O:14][CH2:15][CH3:16])=[O:13])[C:7]([O:9][CH2:10][CH3:11])=[O:8]
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Inputs
Step One
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Name
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Quantity
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2.74 g
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Type
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reactant
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Smiles
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O1C(CC=CC1)(C(=O)OCC)C(=O)OCC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Name
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Quantity
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0.511 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The suspension was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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O1C(CCCC1)(C(=O)OCC)C(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
